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Compound of Interest

Compound Name: (S,S)-Valifenalate

Cat. No.: B8093403

(S,S)-Valifenalate, the more active diastereomer of the fungicide Valifenalate, offers a targeted
approach to managing Oomycete pathogens, notorious for causing devastating diseases like
downy mildew and late blight in a variety of high-value crops. This guide provides a
comprehensive comparison of (S,S)-Valifenalate's performance with key alternatives in
grapes, potatoes, and tomatoes, supported by experimental data and detailed methodologies.

Efficacy in Grapevines against Downy Mildew
(Plasmopara viticola)

Downy mildew poses a significant threat to grape production worldwide. (S,S)-Valifenalate, a
member of the Carboxylic Acid Amide (CAA) group of fungicides (FRAC Group 40), offers
effective control by inhibiting cellulose synthase in the pathogen.

Comparative Performance Data:

While direct head-to-head field trial data for (S,S)-Valifenalate against all major competitors in
a single study is limited in publicly available literature, the following tables synthesize efficacy
data from various studies to provide a comparative overview.
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Fungicide o Efficacy (%
) FRAC Application Crop
(Active Control or Reference
. Group Rate System
Ingredient) PDI)
Effective
(S,9)- N [General
) 40 Not Specified  Control Grapes )
Valifenalate Mention]
Reported
] Grapes
Mandipropam PDI: 10.56 -
) 40 0.8 ml/L (Thompson [1]
id 12.35
Seedless)
Grapes
_ PDI: 11.20 -
Cyazofamid 21 0.2 ml/L 13.15 (Thompson [1]
Seedless)
) PDI: 0.00 - [No specific
Amisulbrom 21 375 ml/ha Grapes
18.19 study found]
Cymoxanil + PDI: 9.75 -
27 + M3 29/l Grapes [1]
Mancozeb 10.05
Grapes
Untreated PDI: 51.25 -
- - (Thompson [1]
Control 55.45
Seedless)

PDI: Percent Disease Index. Lower PDI indicates better disease control.

Experimental Protocol: Field Efficacy Trial for Grape Downy Mildew

A typical experimental design to evaluate the efficacy of fungicides against grape downy

mildew involves the following steps:

» Trial Site and Design: The trial is conducted in a commercial vineyard with a history of downy

mildew. A Randomized Complete Block Design (RCBD) with four replications per treatment

is commonly used. Each plot consists of a designated number of vines.

o Treatments: Treatments include the test product ((S,S)-Valifenalate), reference fungicides

(e.g., Mandipropamid, Cyazofamid), and an untreated control.
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e Application: Fungicides are applied as a foliar spray using a knapsack sprayer or a plot
sprayer calibrated to deliver a specific volume of liquid per hectare. Applications typically
begin preventatively before the onset of disease and are repeated at regular intervals (e.qg.,
7-14 days), especially during periods favorable for disease development.

o Disease Assessment: Disease severity is assessed on both leaves and bunches. A
standardized rating scale (e.g., 0-4 or 0-100%) is used to estimate the percentage of infected
tissue. The Percent Disease Index (PDI) is then calculated using the following formula: PDI =
(Sum of all numerical ratings / (Total number of leaves/bunches assessed x Maximum
rating)) x 100

o Data Analysis: The collected data is subjected to statistical analysis (e.g., ANOVA) to
determine significant differences between treatments.

Efficacy in Potatoes against Late Blight
(Phytophthora infestans)

Late blight is a major concern for potato growers, capable of causing rapid and widespread
crop destruction. Fungicides are a critical component of integrated management strategies.

Comparative Performance Data:
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Fungicide . .
) FRAC Application  Efficacy (% Crop
(Active Reference
. Group Rate Control) System
Ingredient)
Effective
(S.5)- o [General
) 40 Not Specified  Control Potatoes )
Valifenalate Mention]
Reported
100 pg a.i./ml ]
) Superior to
Cyazofamid 21 (14-day Potatoes [2]
) Mancozeb
interval)
] Good to
Mandipropam N
” 40 Not Specified  Excellent Potatoes [3]
[
Control
Sunoxanil 72
WP
(Cymoxanil
27 + M3 3.5 mg/L 95.34% Potatoes [4]
8% +
Mancozeb
64%)
Ridomil MZ
72 (Metalaxyl
8% + 4 + M3 2.0 mg/L 75.68% Potatoes [2][4]
Mancozeb
64%)
Untreated
- - 0% Potatoes [4]
Control

Experimental Protocol: Field Efficacy Trial for Potato Late Blight
» Trial Site and Cultivar: The trial is conducted in a field with a susceptible potato cultivar.
» Plot Design: An RCBD with three or four replications is typically employed.

 Inoculation: In many trials, plants are artificially inoculated with a suspension of Phytophthora
infestans sporangia to ensure uniform disease pressure.
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e Fungicide Application: Treatments are applied as foliar sprays at specified rates and
intervals. A control group remains untreated.

o Disease Assessment: Disease severity is visually assessed on the foliage at regular intervals
using a standardized scale (e.g., percentage of leaf area affected). The Area Under the
Disease Progress Curve (AUDPC) is often calculated to represent the cumulative disease

development over time.

o Yield Assessment: At the end of the season, tubers are harvested, and the total and
marketable yields are determined. The incidence of tuber blight is also assessed.

Efficacy in Tomatoes against Late Blight
(Phytophthora infestans)

Similar to potatoes, tomatoes are highly susceptible to late blight, which can lead to significant
yield losses if not managed effectively.

Comparative Performance Data:
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Fungicide o Efficacy (%
) FRAC Application . Crop
(Active Disease Reference
. Group Rate . System
Ingredient) Incidence)
Effective
(S,9)- N [General
) 40 Not Specified  Control Tomatoes )
Valifenalate Mention]
Reported
) Recommend Tomatoes [No specific
Chlorostrobin 11 13.62% )
ed Dose (Nagina) study found]
Cabrio Top N
] Recommend Tomatoes [No specific
(Pyraclostrobi 11 + M3 14.91% ]
) ed Dose (Nagina) study found]
n + Metiram)
Curzate M -
] Recommend Tomatoes [No specific
(Cymoxanil + 27 + M3 15.38% ]
ed Dose (Nagina) study found]
Mancozeb)
Ridomil Gold .
Recommend Tomatoes [No specific
(Mefenoxam 4 + M3 16.77% )
ed Dose (Nagina) study found]
+ Mancozeb)
Untreated High Tomatoes [No specific
- - [
Control J (Nagina) study found]

Experimental Protocol: Field Efficacy Trial for Tomato Late Blight

o Trial Setup: The experiment is typically conducted in a field with a susceptible tomato variety,
following an RCBD with multiple replications.

o Disease Induction: Natural infection is often relied upon, but artificial inoculation can also be
used to ensure consistent disease pressure.

e Fungicide Application: Fungicides are applied as foliar sprays at recommended doses and
intervals, starting before the onset of the disease.

o Disease Assessment: The percentage of leaf area affected by late blight is recorded
periodically. The Percentage of Disease Index (PDI) is calculated.
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 Yield Data: At maturity, fruits are harvested, and the total yield is recorded.

Mode of Action: Inhibition of Cellulose Synthase

(S,S)-Valifenalate and other CAA fungicides (FRAC Group 40) share a specific mode of action.
They inhibit the biosynthesis of cellulose, a crucial component of the cell wall in Oomycetes.
This disruption of cell wall formation ultimately leads to the death of the pathogen. The target
site for these fungicides has been identified as the cellulose synthase enzyme, specifically the
CesA3 gene product.

Oomycete Pathogen

(S,S)-Valifenalate leliiis Cellulose Synthase Synthesizes Cellulose Cell Wall Hyphal Growth & .
o " Plant Infection
(CAA Fungicide) (CesA3) Formation Pathogen Development

Click to download full resolution via product page

Caption: Mode of action of (S,S)-Valifenalate.

Experimental Workflow

The evaluation of a fungicide's performance follows a structured workflow from initial laboratory

screening to large-scale field trials.
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Caption: General workflow for fungicide efficacy evaluation.

Logical Relationship for Resistance Management

To prevent the development of fungicide resistance, it is crucial to use products with different
modes of action in rotation or as a tank mix. (S,S)-Valifenalate (FRAC 40) should be integrated
into a program with fungicides from other FRAC groups.
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Caption: Rotational strategy for fungicide resistance management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b8093403?utm_src=pdf-custom-synthesis
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20220319545
https://www.iomcworld.org/proceedings/comparative-efficacy-of-different-fungicides-against-late-blight-diseases-of-potato-incited-by-phytophthora-infestans-mont-de-bary-50487.html
https://www.frac.info/frac-teams/working-groups/caa-fungicides/
https://www.walshmedicalmedia.com/open-access/comparative-efficacy-of-different-fungicides-against-late-blight-diseasesof-potato-incited-by-phytophthora-infestans-mont-de-bary-2157-7471-1000364.pdf
https://www.benchchem.com/product/b8093403#validation-of-s-s-valifenalate-performance-in-different-crop-systems
https://www.benchchem.com/product/b8093403#validation-of-s-s-valifenalate-performance-in-different-crop-systems
https://www.benchchem.com/product/b8093403#validation-of-s-s-valifenalate-performance-in-different-crop-systems
https://www.benchchem.com/product/b8093403#validation-of-s-s-valifenalate-performance-in-different-crop-systems
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8093403?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8093403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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